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Compound of Interest

1,2-Dielaidoyl-3-stearoyl-rac-
Compound Name:
glycerol

Cat. No.: B039318

An In-depth Guide to the Molecular Properties of TG(18:1/18:1/18:0)

This technical guide provides a detailed overview of the molecular formula and weight of the
triglyceride TG(18:1/18:1/18:0), also known as Dioleoylstearoylglycerol. This document is
intended for researchers, scientists, and professionals in the field of drug development and
lipidomics who require precise molecular information for experimental design, data analysis,
and modeling.

Introduction to TG(18:1/18:1/18:0)

Triglycerides are esters derived from glycerol and three fatty acids. The specific triglyceride
TG(18:1/18:1/18:0) is composed of a glycerol backbone esterified with two molecules of oleic
acid (18:1) and one molecule of stearic acid (18:0). The notation "18:1" signifies a fatty acid
with 18 carbon atoms and one double bond, while "18:0" indicates an 18-carbon saturated fatty
acid.

e Oleic Acid (18:1): A monounsaturated omega-9 fatty acid with the chemical formula
C18H3402.[1][2][3][4]

» Stearic Acid (18:0): A saturated fatty acid with the chemical formula C18H3602.[5][6][7]

o Glycerol: A simple polyol compound with the formula C3H803 that forms the backbone of
triglycerides.[8][9][10][11][12]
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The formation of the triglyceride from these components involves an esterification process
where three molecules of water are eliminated.

Molecular Formula and Weight

The molecular properties of TG(18:1/18:1/18:0) are derived from the summation of its
constituent parts, accounting for the loss of water molecules during esterification.

Calculation Methodology

The molecular formula is calculated by adding the formulas of two oleic acid molecules, one
stearic acid molecule, and one glycerol molecule, followed by the subtraction of three water
molecules (H20).

o Total Formula of Constituents: (2 * C18H3402) + (1 * C18H3602) + (1 * C3H803) =
C57H11209

o Water Molecules Lost: 3 * H20 = H603
¢ Final Molecular Formula: C57H10606

Similarly, the molecular weight is calculated by summing the weights of the constituents and
subtracting the weight of three water molecules.

o Total Weight of Constituents: (2 * 282.46 g/mol ) + (1 * 284.48 g/mol ) + (1 * 92.09 g/mol ) =
941.49 g/mol

o Weight of Water Lost: 3 * 18.015 g/mol = 54.045 g/mol

o Final Molecular Weight: 887.45 g/mol

Data Summary

The molecular details of TG(18:1/18:1/18:0) and its components are summarized in the table
below for easy reference.
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Molecular Weight (

Component Lipid Notation Molecular Formula

g/lmol )
Oleic Acid 18:1 C18H3402 282.46
Stearic Acid 18:0 C18H3602 284.48
Glycerol N/A C3H803 92.09
TG(18:1/18:1/18:0) N/A C57H10606 887.45

Molecular Structure Visualization

To illustrate the molecular architecture of TG(18:1/18:1/18:0), a diagram representing the
glycerol backbone and the attached fatty acid chains is provided below. This visualization aids
in understanding the spatial arrangement and connectivity of the atoms.
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Caption: Molecular structure of TG(18:1/18:1/18:0).

Experimental Protocols

The determination of molecular weight and formula for lipids like TG(18:1/18:1/18:0) typically

relies on mass spectrometry.
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Key Experiment: High-Resolution Mass Spectrometry
(HRMS)

Objective: To accurately determine the mass-to-charge ratio (m/z) of the molecule, from which
the exact mass and elemental composition can be deduced.

Methodology:

o Sample Preparation: A solution of purified TG(18:1/18:1/18:0) is prepared in a suitable
organic solvent (e.g., methanol/chloroform mixture). An internal standard may be added for
quantification.

 lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI). ESI is common for lipid analysis, often forming adducts with
ions like Na+ or NH4+.

e Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such
as an Orbitrap or a Time-of-Flight (TOF) analyzer.

» Data Acquisition: The analyzer measures the m/z values of the ions with high precision
(typically to four or five decimal places).

o Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
triglyceride. The exact mass is used in conjunction with isotopic pattern analysis to confirm
the elemental formula (C57H10606). For example, in positive ion mode, one might observe
the [M+Na]+ adduct at a calculated m/z of 910.7835.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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